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Compound of Interest

Compound Name: (1S)-(+)-Menthyl chloroformate

Cat. No.: B107479

Essential Safety and Handling Guide for (1S)-(+)-
Menthyl Chloroformate

This guide provides critical safety, handling, and disposal protocols for (1S)-(+)-Menthyl
chloroformate, tailored for researchers, scientists, and professionals in drug development.
Adherence to these procedures is essential for ensuring laboratory safety and operational
integrity.

Immediate Safety Information

(1S)-(+)-Menthyl chloroformate is a combustible, corrosive liquid that is toxic if inhaled and
causes severe skin and eye damage.[1][2] It is also a lachrymator, meaning it can cause
tearing.[1] The substance is moisture-sensitive and may release toxic gases upon contact with
water.[1]

Emergency First Aid Procedures:

 Inhalation: Immediately move the person to fresh air and keep them comfortable for
breathing. Call a poison control center or doctor right away.[1] If breathing has stopped,
provide artificial respiration, but do not use the mouth-to-mouth method if the victim has
ingested or inhaled the substance.[1]
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» Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin with
plenty of water or shower for at least 15 minutes.[1] Seek immediate medical attention.[1]

» Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact
lenses and continue rinsing.[1] Immediately call an ophthalmologist or a poison control
center.

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[3] Seek immediate medical
assistance.[1]

First-aiders should always protect themselves by wearing appropriate personal protective
equipment (PPE).

Personal Protective Equipment (PPE)

A thorough hazard assessment is necessary to determine the specific PPE required for any
procedure involving (1S)-(+)-Menthyl chloroformate.[4] The following table summarizes the
mandatory PPE.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
and a face shield.[5] Must
meet ANSI Z87.1 standards for
impact resistance and splash

protection.[6]

Protects against splashes and
vapors that cause severe eye

damage and irritation.[2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).
Regularly inspect gloves for
signs of degradation or
contamination and replace

them on a set schedule.[7]

Prevents skin contact, which
can cause severe burns and

toxicity.[2]

Respiratory Protection

ANIOSH (US) or EN 166 (EU)
approved respirator with a type
ABEK (EN14387) filter for
organic gases and vapors,
inorganic gases, acid gases,

and ammonia.[5]

Protects against inhalation of
toxic vapors.[1][5] The
substance is classified as

Acute Toxicity 3 Inhalation.[5]

Body Protection

A lab coat that covers to the
knees, or chemical-resistant
apron and coveralls.[6][8]
Wear long pants and fully

enclosed, closed-toe shoes.[4]

Provides a barrier against

accidental spills and splashes.

Operational Plan: Handling and Storage

All work with (1S)-(+)-Menthyl chloroformate must be performed within a certified chemical

fume hood to minimize inhalation exposure.[1]

Step-by-Step Handling Protocol:

e Preparation:

o Ensure the chemical fume hood is functioning correctly.
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o Don all required PPE as specified in the table above.

o Keep an appropriate spill kit and fire extinguisher (dry sand, dry chemical, or alcohol-
resistant foam) readily accessible.[9]

o Ensure eyewash stations and safety showers are unobstructed and close to the
workstation.[1]

e Handling:

[e]

Ground all equipment to prevent static discharge, as the material is combustible and can
form explosive mixtures with air.[3]

[e]

Use only non-sparking tools.[3]

o

Avoid generating vapors or aerosols.

[¢]

Do not allow the substance to come into contact with water or moisture, as it is moisture-
sensitive.[1]

[¢]

Keep containers tightly closed when not in use.[1]

e Storage:

[e]

Store in a locked, dry, cool, and well-ventilated area, away from heat, sparks, and open
flames.[1][3] Recommended storage temperature is between 2-8°C.[5]

[e]

Store under an inert gas due to moisture sensitivity.

o

Use corrosive-resistant containers; do not use metal containers.

[¢]

Store away from incompatible materials such as strong oxidizing agents, bases, alcohols,
and amines.[2][3]

Disposal Plan

All waste containing (1S)-(+)-Menthyl chloroformate must be treated as hazardous.

» Waste Collection: Collect waste in a suitable, clearly labeled, and closed container.[1]
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o Spill Cleanup: In case of a spill, evacuate the area. Wear full PPE. Cover drains to prevent
environmental contamination. Absorb the spill with an inert, liquid-absorbent material (e.g.,
Chemizorb®) and collect it in a suitable container for disposal. Do not expose the spill to
water.[1]

» Final Disposal: Dispose of the contents and container at an approved waste disposal plant in
accordance with all local, state, and federal regulations.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for (1S)-(+)-Menthyl chloroformate.

Property Value

CAS Number 7635-54-3[5]

Molecular Formula C11H19ClO2[5]

Molecular Weight 218.72 g/mol [5]

Appearance Liquid[5]

Boiling Point 108-109 °C at 11 mmHg][5]
Density 1.031 g/mL at 25 °C[5]

Flash Point 70 °C (158 °F) - closed cup[5]
Storage Temperature 2-8°C[5]

Refractive Index n20/D 1.458][5]

Logical Workflow for Safe Handling

The diagram below illustrates the procedural flow for safely handling (1S)-(+)-Menthyl
chloroformate, from initial preparation to final waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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